Cas no 100959-19-1 (4-methylcyclohexan-1-amine hydrochloride)

• Product Name: 4-methylcyclohexan-1-amine hydrochloride
• CAS No: 100959-19-1
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD00051985
• CID: 91212
• PubChem ID: 45925625
• Update Time: 2025-06-13

4-methylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylcyclohexylamine Hydrochloride
• 1-Amino-4-methylcyclohexane hydrochloride
• 4-Methylcycohexylamine hydrochloride
• 4-Methyl-cyclohexylamine
• 4-Methylcyclohexanamine hydrochloride
• Hexahydro-p-toluidine Hydrochloride
• 4-MethylcyclohexylamineHCl
• 4-methylcyclohexylamine hydrochloride, cis + trans
• 4-METHYLCYCLOHEXYLAMINE HYDROCHLORIDE 98+%
• 4-Methylcyclohexylamine hydrochloride, cis + trans, 98+%
• trans-4-Methylcyclohexanamine hydrochloride
• cis-4-methylcyclohexanamine hydrochloride
• trans-4-Methylcyclohexylamine hydrochloride
• cis-4-Methyl-cyclohexylamine HCl
• 4-Methylcyclohexan-1-Amine Hydrochloride
• trans-4-methyl-cyclohexylamine hcl
• trans-4-Methyl-cyclohexylamine hydrochloride
• AK114539
• cis-4-Methyl-cyclohexylamine hydrochloride
• Cycloh
• Cyclohexanamine, 4-methyl-, hydrochloride, trans-
• CS-W003376
• 4-Methyl-cyclohexylamine; hydrochloride
• 4-Methylcyclohexan-1-amine--hydrogen chloride (1/1)
• MFCD07368256
• 334833-65-7
• (1s,4s)-4-methylcyclohexanamine hydrochloride
• 4-methylcyclohexylammonium chloride
• (Trans-4-methylcyclohexylaminehydrochloride)
• Cyclohexanamine, 4-methyl-, hydrochloride (1:1), cis-
• (1r,4r)-4-methylcyclohexan-1-amine hydrochloride
• SY235531
• SCHEMBL1076485
• CIS-4-METHYL-CYCLOHEXYLAMINEHCL
• 33483-65-7
• AKOS015894277
• 4-Methylcyclohexylamine hydrochloride, trans-
• D91414
• (TRANS)-4-METHYL CYCLOHEXYL AMINE HYDROCHLORIDE
• CS-0439724
• (1r,4r)-4-methylcyclohexanamine hydrochloride
• SCHEMBL1241497
• HP5VM29VB9
• SB36662
• Trans-4-methyl cyclohexyl amine Hydrochloride
• trans-4-methylcyclohexan-1-amine hydrochloride
• cis-Methylcyclohexylamine HCl
• cis-4-methylcyclohexan-1-amine hydrochloride
• 4-Methylcyclohexylamine hydrochloride, cis-
• Cyclohexanamine, 4-methyl-, hydrochloride (1:1)
• Cis-4-methyl-cyclohexylamine, HCl
• 39KR6PT2LY
• 4-Methylcyclohexanamine HCl
• AKOS015916057
• CS-0170852
• AMY202003228
• 4-MethylcyclohexylamineHydrochloride
• Z1150306734
• MFCD00051985
• 100959-19-1
• DS-6456
• (1S,4S)-4-methylcyclohexan-1-aminehydrochloride
• MFCD09991703
• EN300-7386067
• trans-4-methylcyclohexylamine hcl
• EN300-412692
• (1S,4S)-4-METHYLCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• FT-0656976
• SY022606
• Cyclohexanamine, 4-methyl-, hydrochloride, cis-
• FT-0619077
• trans-4-Methylcyclohexylamine, HCl
• AS-67337
• DS-6536
• 33483-66-8
• Cyclohexylamine, 4-methyl-, hydrochloride, cis-
• Cyclohexanamine, 4-methyl-, hydrochloride (1:1), trans-
• AKOS015844224
• M0957
• Cyclohexylamine, 4-methyl-, hydrochloride, trans-
• cis-4-Methylcyclohexylamine Hydrochloride
• SCHEMBL1334305
• 4-Methylcyclohexanaminehydrochloride
• GIRKJSRZELQHDX-UHFFFAOYSA-N
• DTXSID60955108
• 4-methylcyclohexan-1-amine;hydrochloride
• F0001-0986
• EN300-72659
• FT-0639102
• A821794
• AS-10883
• A5966
• DB-360212
• DB-258348
• 4-Methylcyclohexylamine HCl
• DB-048419
• 4-methylcyclohexan-1-amine hydrochloride

• MDL： MFCD00051985
• Inchi： 1S/C7H15N.ClH/c1-6-2-4-7(8)5-3-6;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： GIRKJSRZELQHDX-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC(C)CC1
• BRN： 3670820

Computed Properties

• Exact Mass: 149.09700
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White or cream solid
• Melting Point: 221.0 to 225.0 deg-C
• Boiling Point: 195.9°C at 760 mmHg
• Flash Point: 72.3°C
• PSA: 26.02000
• LogP: 3.02610
• Solubility: dissolve in water
• Sensitiveness: Hygroscopic

4-methylcyclohexan-1-amine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-methylcyclohexan-1-amine hydrochloride

Recent Advances in the Study of 100959-19-1 and 4-methylcyclohexan-1-amine Hydrochloride in Chemical Biology and Pharmaceutical Research

The chemical compound 100959-19-1 and its derivative, 4-methylcyclohexan-1-amine hydrochloride, have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and biochemical studies. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 100959-19-1 as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural versatility allows for modifications that can lead to the development of novel therapeutic agents. For instance, researchers have successfully utilized 100959-19-1 in the synthesis of compounds targeting neurodegenerative diseases, demonstrating its importance in medicinal chemistry.

4-methylcyclohexan-1-amine hydrochloride, a derivative of 100959-19-1, has been investigated for its potential as a chiral building block in asymmetric synthesis. Its stereochemical properties make it a valuable component in the production of enantiomerically pure pharmaceuticals. Recent studies have explored its use in the synthesis of antiviral and anticancer agents, showcasing its broad applicability in drug development.

In terms of biological activity, preliminary in vitro and in vivo studies have shown that 4-methylcyclohexan-1-amine hydrochloride exhibits promising pharmacological properties. For example, it has demonstrated moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic efficacy.

The synthesis and characterization of these compounds have also been a focus of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the purity and structural integrity of 100959-19-1 and 4-methylcyclohexan-1-amine hydrochloride. These analytical methods are crucial for ensuring the reproducibility and reliability of research findings.

Despite the promising results, challenges remain in the development of these compounds for clinical use. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into practical applications.

In conclusion, the ongoing research on 100959-19-1 and 4-methylcyclohexan-1-amine hydrochloride underscores their potential in chemical biology and pharmaceutical sciences. Continued exploration of their properties and applications is expected to yield significant advancements in drug discovery and development. This brief serves as a snapshot of the current state of research and highlights the need for further investigation to unlock the full potential of these compounds.